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Cat. No.: B13155519

Get Quote

An In-depth Technical Guide to the Predicted Spectroscopic Data of 1-Chloro-4-methoxy-

2,2,3-trimethylbutane

A Note on Predicted Data: Direct experimental spectroscopic data for 1-Chloro-4-methoxy-
2,2,3-trimethylbutane is not readily available in public databases. The following guide is a
comprehensive prediction based on established principles of nuclear magnetic resonance
(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) for analogous
chemical structures and functional groups. This document is intended to serve as a robust
reference for researchers and scientists in the field of drug development and chemical analysis.

Molecular Structure and Overview

1-Chloro-4-methoxy-2,2,3-trimethylbutane is a halogenated ether with a sterically hindered
alkyl backbone. Its structure presents several key features that will influence its spectroscopic
signature. Understanding the symmetry and electronic environment of each atom is crucial for
the accurate prediction of its spectral data.

Caption: Predicted 2D structure of 1-Chloro-4-methoxy-2,2,3-trimethylbutane.
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Predicted *H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy provides detailed information
about the hydrogen atoms in a molecule. The predicted spectrum of 1-Chloro-4-methoxy-
2,2,3-trimethylbutane would be complex due to the number of distinct proton environments.

Predicted *H NMR Data (500 MHz, CDCls)
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Chemical Shift

Multiplicity Integration Assignment Rationale
(3, ppm)

Protons on a
carbon adjacent
to an

~3.65 s 2H -CH2-Cl ,
electronegative
chlorine atom are

deshielded.

Protons on a
carbon adjacent
to an

~3.40 t 2H -CH2-O- _
electronegative
oxygen atom are

deshielded.

Protons of the

methoxy group
~3.30 s 3H -O-CHs are in a distinct

chemical

environment.

The methine

proton is coupled

to the adjacent
~2.10 m 1H -CH(CH5)-

methyl and

methylene

protons.

The two methyl
groups on the
uaterna
~1.15 s 6H -C(CH3)2- d v
carbon are
equivalent and

show no splitting.

~0.95 d 3H -CH(CH5)- This methyl

group is coupled
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to the adjacent

methine proton.

Experimental Protocol for *H NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of 1-Chloro-4-methoxy-2,2,3-trimethylbutane in
approximately 0.7 mL of deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane
(TMS) as an internal standard.

e Instrument Setup:
o Use a 500 MHz NMR spectrometer.
o Tune and shim the probe to the CDCls lock signal.

e Acquisition Parameters:

[¢]

Acquire a standard one-dimensional proton spectrum.

[e]

Set the spectral width to cover a range of -1 to 12 ppm.

o

Use a 90° pulse angle.

[¢]

Set the relaxation delay to 2 seconds.

[¢]

Acquire 16 scans for a good signal-to-noise ratio.

» Data Processing:

o

Apply a Fourier transform to the free induction decay (FID).

[¢]

Phase correct the spectrum.

o

Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

[e]

Integrate the signals to determine the relative number of protons.
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Caption: Workflow for *tH NMR Spectroscopy.

Predicted **C NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.
Due to the lack of symmetry, each carbon atom in 1-Chloro-4-methoxy-2,2,3-trimethylbutane
is expected to have a unique chemical shift.

Predicted 13C NMR Data (125 MHz, CDClIs)
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Chemical Shift (6, ppm) Assignment Rationale

The carbon attached to the
~75.0 -CH2-0O- electronegative oxygen is

significantly deshielded.

The methoxy carbon is also
~59.0 -O-CHs deshielded by the adjacent

oxygen.

The carbon bonded to chlorine

~55.0 -CH2-Cl _ _
is deshielded.[1]
Quaternary carbons are
~45.0 -C(CHs)2- ) o )
typically found in this region.
The methine carbon's chemical
~38.0 -CH(CH3)- shift is influenced by adjacent
alkyl groups.
The methyl carbons on the
~25.0 -C(CHs)2- gquaternary center are
shielded.
The terminal methyl group is in
~18.0 -CH(CHs)-

a shielded environment.

Experimental Protocol for *C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for tH NMR spectroscopy.
Instrument Setup:

o Use a 125 MHz NMR spectrometer (corresponding to a 500 MHz proton frequency).
o Tune and shim the probe to the 13C frequency.

Acquisition Parameters:

o Acquire a proton-decoupled 13C spectrum.
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[e]

Set the spectral width to cover a range of 0 to 220 ppm.

o

Use a 45° pulse angle to allow for a shorter relaxation delay.

[¢]

Set the relaxation delay to 1-2 seconds.

[e]

Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of
13C_

» Data Processing:
o Apply a Fourier transform to the FID.
o Phase correct the spectrum.
o Calibrate the chemical shift scale using the CDCIs solvent peak at 77.16 ppm.

Predicted Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in a molecule based on the
absorption of specific frequencies of infrared light.

Predicted IR Absorption Bands
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Wavenumber
(cm™)

Intensity

Assignment

Rationale

2960-2850

Strong

C-H (alkane) stretch

Characteristic of sp3
C-H bonds in the alkyl

backbone.

1470-1450

Medium

C-H bend

Characteristic of
methyl and methylene

groups.

1300-1150

Medium

-CHz2X wag

The wagging vibration
of the CHz2 group
attached to the
chlorine is expected in
this region.[2][3]

1150-1085

Strong

C-O (ether) stretch

The C-O-C stretching
vibration in ethers
gives a strong,
characteristic

absorption.

850-550

Medium-Weak

C-Cl stretch

The C-Cl stretching
vibration appears in
the fingerprint region
of the spectrum.[2][3]
[4]

Experimental Protocol for IR Spectroscopy (Attenuated
Total Reflectance - ATR)

e Instrument Preparation:
o Ensure the ATR crystal (typically diamond or germanium) is clean.
o Record a background spectrum of the empty ATR accessory.

e Sample Application:
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o Place a small drop of neat liquid 1-Chloro-4-methoxy-2,2,3-trimethylbutane directly onto
the ATR crystal.

o Data Acquisition:

o Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-
to-noise ratio.

o The typical spectral range is 4000-400 cm™1,
e Data Processing:

o The instrument software will automatically ratio the sample spectrum to the background
spectrum to produce the final absorbance or transmittance spectrum.

o Label the significant peaks.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 1-Chloro-4-methoxy-2,2,3-trimethylbutane, the presence of chlorine will
result in a characteristic isotopic pattern for the molecular ion and any chlorine-containing
fragments.

Predicted Mass Spectral Data (Electron lonization - EI)

e Molecular lon (M*): A pair of peaks will be observed due to the two stable isotopes of
chlorine.

o m/z = 178 (for 3°Cl)
o m/z = 180 (for 3’Cl)

o The relative intensity of these peaks will be approximately 3:1, reflecting the natural
abundance of 3>Cl and 37Cl.[4][5]

e Major Fragmentation Pathways:
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o Loss of a methyl group (-CHs): [M - 15]* leading to peaks at m/z 163 and 165.
o Loss of a methoxy group (-OCHs): [M - 31]* leading to peaks at m/z 147 and 149.
o Loss of a chloromethyl radical (-CH2Cl): [M - 49]* leading to a peak at m/z 129.

o Alpha-cleavage adjacent to the ether oxygen: This can lead to a fragment at m/z 45 (-
CH20CH?5) or a larger fragment at m/z 133/135.

o Loss of HCI: [M - 36]* leading to a peak at m/z 142, which would be a radical cation of the
corresponding alkene.

[M]*
m/z 178/180

A / -OCHx «CH2Cl \ HCI

Pre 1cted Fragm nts

[M-15]+ [M-31]+ [M-49]+ [M-36]+'
m/z 163/165 m/z 147/149 m/z 129 m/z 142

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol for Mass Spectrometry (GC-MS
with EI)

o Sample Preparation: Prepare a dilute solution of 1-Chloro-4-methoxy-2,2,3-
trimethylbutane in a volatile organic solvent such as dichloromethane or hexane (e.g., 100

ppm).
e Gas Chromatography (GC) Setup:

o Use a standard non-polar capillary column (e.g., DB-5ms).
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o Set the injector temperature to 250°C.

o Use a temperature program for the oven, for example, hold at 50°C for 2 minutes, then
ramp to 280°C at 10°C/min.

o Use helium as the carrier gas with a constant flow rate of 1 mL/min.

e Mass Spectrometry (MS) Setup:
o Use an electron ionization (El) source at 70 eV.
o Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.
o Scan a mass range of m/z 40-400.

o Data Analysis:

o Identify the peak corresponding to the compound of interest in the total ion chromatogram
(TIC).

o Analyze the mass spectrum associated with that chromatographic peak.

o Identify the molecular ion peaks and characteristic fragment ions.

Conclusion

This guide provides a detailed prediction of the *H NMR, 3C NMR, IR, and MS spectroscopic
data for 1-Chloro-4-methoxy-2,2,3-trimethylbutane. These predictions, grounded in
fundamental spectroscopic principles and data from related compounds, offer a valuable
resource for the identification and characterization of this molecule in a research or drug
development setting. The provided experimental protocols outline standard procedures for
acquiring high-quality spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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